Cas no 320740-70-3 (2-[2-(4-Amino-phenyl)-ethyl]-1H-benzoimidazol-5-ylamine)

2-[2-(4-Amino-phenyl)-ethyl]-1H-benzoimidazol-5-ylamine is a benzimidazole derivative featuring both aromatic and amine functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structure allows for further functionalization, enabling applications in the development of bioactive compounds, particularly in medicinal chemistry. The presence of dual amine groups enhances its reactivity, facilitating its use in coupling reactions and as a building block for heterocyclic systems. This compound exhibits potential utility in the synthesis of dyes, ligands, and small-molecule inhibitors. Its well-defined chemical properties and stability under controlled conditions make it suitable for research-focused applications requiring precise molecular modifications.
2-[2-(4-Amino-phenyl)-ethyl]-1H-benzoimidazol-5-ylamine structure
320740-70-3 structure
Product Name:2-[2-(4-Amino-phenyl)-ethyl]-1H-benzoimidazol-5-ylamine
CAS No:320740-70-3
MF:C15H16N4
MW:252.314342498779
CID:3076774
PubChem ID:765836
Update Time:2025-06-09

2-[2-(4-Amino-phenyl)-ethyl]-1H-benzoimidazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(4-Amino-phenyl)-ethyl]-1H-benzoimidazol-5-ylamine
    • CCG-103536
    • 320740-70-3
    • 2-[2-(4-amino-phenyl)-ethyl]-1 h-benzoimidazol-5-ylamine
    • 2-(4-Aminophenethyl)-1H-benzo[d]imidazol-5-amine
    • AKOS000637206
    • AG-690/36168043
    • SR-01000393898
    • SR-01000393898-1
    • Oprea1_825811
    • 4-[2-(5-amino-1H-benzimidazol-2-yl)ethyl]phenylamine
    • Oprea1_463618
    • MDL： MFCD00608302
    • Inchi： 1S/C15H16N4/c16-11-4-1-10(2-5-11)3-8-15-18-13-7-6-12(17)9-14(13)19-15/h1-2,4-7,9H,3,8,16-17H2,(H,18,19)
    • InChI Key： ZWAWQNGKGSYBNO-UHFFFAOYSA-N
    • SMILES： N1C2C=C(C=CC=2N=C1CCC1C=CC(=CC=1)N)N

Computed Properties

  • Exact Mass: 252.137496527Da
  • Monoisotopic Mass: 252.137496527Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 80.7Ų

2-[2-(4-Amino-phenyl)-ethyl]-1H-benzoimidazol-5-ylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM517047-1g
2-(4-Aminophenethyl)-1H-benzo[d]imidazol-5-amine
 320740-70-3 97%
1g
 $611 2023-02-02

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